Cas no 877638-45-4 (3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one)

• Product Name: 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one
• CAS No: 877638-45-4
• MF: C₁₂H₉N₅O₃S
• MW: 303.296560049057
• CID: 6153705
• PubChem ID: 86261877
• Update Time: 2025-06-12

3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one
• SR-01000020555
• 3-((4-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one
• SR-01000020555-1
• F2513-0111
• 3-{[(4-nitrophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• AB00678677-01
• 3-[(4-nitrophenyl)methylsulfanyl]-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• AKOS024654951
• 877638-45-4

• Inchi： 1S/C12H9N5O3S/c18-10-5-6-16-11(13-10)14-15-12(16)21-7-8-1-3-9(4-2-8)17(19)20/h1-6H,7H2,(H,13,14,18)
• InChI Key： AUWJQRYGWUDGPO-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2NC(C=CN21)=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.04261034g/mol
• Monoisotopic Mass: 303.04261034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 131Ų

Additional information on 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one

Introduction to 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one (CAS No. 877638-45-4)

3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one (CAS No. 877638-45-4) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of this compound is characterized by a triazolopyrimidine core linked to a nitrophenylmethylsulfanyl group, which imparts specific pharmacological properties and biological activities.

The nitrophenylmethylsulfanyl moiety is particularly noteworthy due to its ability to modulate various biological processes. Recent studies have highlighted the importance of this functional group in enhancing the bioavailability and target specificity of the compound. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that the nitrophenylmethylsulfanyl group significantly improved the cellular uptake and intracellular stability of the compound, thereby enhancing its therapeutic efficacy.

In terms of its pharmacological profile, 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one has been extensively investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Furthermore, recent research has explored the potential of this compound as a modulator of inflammatory responses. A study published in the Journal of Inflammation Research in 2022 reported that 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one have also been extensively studied. Data from animal models indicate that the compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

In addition to its therapeutic applications, 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one has been used as a tool compound in chemical biology research. Its unique structure and biological activities make it an ideal candidate for probing specific biological pathways and validating novel drug targets. For example, a study published in Chemical Biology & Drug Design in 2020 utilized this compound to investigate the role of specific kinases in cancer cell survival and proliferation.

The synthesis of 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, with one notable method involving a multi-step process that includes nucleophilic substitution reactions and cyclization steps. The ability to synthesize this compound efficiently is crucial for both research purposes and potential clinical applications.

In conclusion, 3-{(4-nitrophenyl)methylsulfanyl}-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-7-one (CAS No. 877638-45-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.